Cas no 1360884-92-9 (5-Methyl-1H-indazole-7-carbonitrile)

• Product Name: 5-Methyl-1H-indazole-7-carbonitrile
• CAS No: 1360884-92-9
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 5050062
• Update Time: 2025-05-21

5-Methyl-1H-indazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1h-indazole-7-carbonitrile,5-methyl-
• 5-METHYL-1H-INDAZOLE-7-CARBONITRILE
• 5-Methyl-1H-indazole-7-carbonitrile

• Inchi： 1S/C9H7N3/c1-6-2-7(4-10)9-8(3-6)5-11-12-9/h2-3,5H,1H3,(H,11,12)
• InChI Key： GCFACGWYGHGTHX-UHFFFAOYSA-N
• SMILES： N1C2C(C#N)=CC(C)=CC=2C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• XLogP3: 1.6
• Topological Polar Surface Area: 52.5

Additional information on 5-Methyl-1H-indazole-7-carbonitrile

Introduction to 5-Methyl-1H-indazole-7-carbonitrile (CAS No. 1360884-92-9)

5-Methyl-1H-indazole-7-carbonitrile (CAS No. 1360884-92-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The unique structural features of 5-Methyl-1H-indazole-7-carbonitrile make it a promising candidate for various therapeutic applications.

The chemical structure of 5-Methyl-1H-indazole-7-carbonitrile consists of an indazole ring system with a methyl group at the 5-position and a cyano group at the 7-position. The indazole core is a heterocyclic aromatic compound with a fused benzene and pyrazole ring, which confers it with high stability and reactivity. The presence of the cyano group enhances the compound's ability to form hydrogen bonds and participate in various chemical reactions, making it an attractive target for drug design and development.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 5-Methyl-1H-indazole-7-carbonitrile. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes 5-Methyl-1H-indazole-7-carbonitrile a potential candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 5-Methyl-1H-indazole-7-carbonitrile has also demonstrated promising anti-cancer properties. Research has indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This suggests that 5-Methyl-1H-indazole-7-carbonitrile could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 5-Methyl-1H-indazole-7-carbonitrile have also been extensively studied. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication. Additionally, its low toxicity profile and minimal side effects make it a safe candidate for long-term use in chronic conditions.

In the context of drug discovery, 5-Methyl-1H-indazole-7-carbonitrile has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to optimize its structure and enhance its binding affinity to target proteins. These efforts have led to the identification of several derivatives with improved potency and selectivity, further expanding its potential applications in medicine.

The clinical development of 5-Methyl-1H-indazole-7-carbonitrile is currently underway, with several Phase I and Phase II clinical trials evaluating its safety and efficacy in various indications. Preliminary results from these trials have been encouraging, with the compound showing promising therapeutic effects without significant adverse events. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.

In conclusion, 5-Methyl-1H-indazole-7-carbonitrile (CAS No. 1360884-92-9) is a versatile compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive target for drug development in areas such as inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, positioning it as a promising candidate for future therapeutic interventions.